Cas no 7066-19-5 (Benzo[f]quinazolin-1(2H)-one)
Benzo[f]quinazolin-1(2H)-one structure
Product Name:Benzo[f]quinazolin-1(2H)-one
CAS No:7066-19-5
MF:C19H18ClN3O2S
MW:387.883121967316
CID:578581
PubChem ID:5268422
Update Time:2025-04-19
Benzo[f]quinazolin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- Benzo[f]quinazolin-1(2H)-one
- 3-pyridinesulfonamide, 6-[(3-chlorophenyl)amino]-N-ethyl-N-phenyl-
- 6-[(3-Chlorophenyl)amino]-N-ethyl-N-phenylpyridine-3-sulfonamide
- 6-(3-chloroanilino)-N-ethyl-N-phenylpyridine-3-sulfonamide
- DTXSID60990892
- AKOS002781581
- 7066-19-5
-
- Inchi: 1S/C19H18ClN3O2S/c1-2-23(17-9-4-3-5-10-17)26(24,25)18-11-12-19(21-14-18)22-16-8-6-7-15(20)13-16/h3-14H,2H2,1H3,(H,21,22)
- InChI Key: WABCJVLSWAAHJD-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC1=CC=C(C=N1)S(N(C1C=CC=CC=1)CC)(=O)=O
Computed Properties
- Exact Mass: 387.08104
- Monoisotopic Mass: 387.0808257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- PSA: 62.3
Benzo[f]quinazolin-1(2H)-one Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
7066-19-5 (Benzo[f]quinazolin-1(2H)-one) Related Products
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- 17329-31-6(6-Amino-3H-quinazolin-4-one)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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